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Compound of Interest

Compound Name:
3-Acetamido-4-methyl-2-

nitrobenzoic acid

Cat. No.: B112955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on 3-Acetamido-4-methyl-2-nitrobenzoic acid,

a valuable building block in organic synthesis and medicinal chemistry.[1] It includes key data,

a detailed experimental protocol for its synthesis, and potential research applications.

Compound Data
A summary of the key quantitative data for 3-Acetamido-4-methyl-2-nitrobenzoic acid is

presented below.
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Property Value

IUPAC Name 3-acetamido-4-methyl-2-nitrobenzoic acid

CAS Number 7356-52-7

Molecular Formula C₁₀H₁₀N₂O₅[2]

Molecular Weight 238.20 g/mol [2]

Purity ≥97% (commercially available)[2]

Appearance Off-white to yellow solid

Storage
Store at room temperature, sealed in a dry

environment.[2][3]

Experimental Protocols
The following section details a plausible synthetic route for the preparation of 3-Acetamido-4-
methyl-2-nitrobenzoic acid. The protocol is based on the nitration of 3-acetamido-4-

methylbenzoic acid, a common method for introducing a nitro group to an activated aromatic

ring.

Synthesis of 3-Acetamido-4-methyl-2-nitrobenzoic acid
via Nitration
This protocol describes the nitration of 3-acetamido-4-methylbenzoic acid using a mixture of

nitric acid and sulfuric acid.

Materials:

3-acetamido-4-methylbenzoic acid

Concentrated sulfuric acid (98%)

Concentrated nitric acid (70%)

Ice
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Distilled water

Ethanol (for recrystallization)

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Buchner funnel and flask

Filter paper

Beakers

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask, carefully add 10 mL of concentrated sulfuric acid.

Place the flask in an ice bath and begin stirring.

Addition of Starting Material: Once the sulfuric acid is cooled to 0-5 °C, slowly add 2.0 g of 3-

acetamido-4-methylbenzoic acid in small portions, ensuring the temperature remains below

10 °C. Stir the mixture until the starting material is completely dissolved.

Preparation of Nitrating Mixture: In a separate beaker, prepare the nitrating mixture by slowly

adding 1.5 mL of concentrated nitric acid to 3.0 mL of concentrated sulfuric acid, while

cooling in an ice bath.

Nitration Reaction: Slowly add the prepared nitrating mixture dropwise to the solution of the

starting material using a dropping funnel. Maintain the reaction temperature between 0-5 °C

throughout the addition.
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Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at 0-5

°C for an additional 1-2 hours. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Work-up: Carefully pour the reaction mixture onto 50 g of crushed ice with stirring. A

precipitate should form.

Isolation of Product: Collect the solid product by vacuum filtration using a Buchner funnel.

Wash the solid thoroughly with cold water to remove any residual acid.

Purification: Recrystallize the crude product from a suitable solvent, such as ethanol, to

obtain the purified 3-Acetamido-4-methyl-2-nitrobenzoic acid.

Drying: Dry the purified product in a vacuum oven.

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the synthesis of 3-Acetamido-4-methyl-2-
nitrobenzoic acid.
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Synthesis of 3-Acetamido-4-methyl-2-nitrobenzoic acid

Start

Dissolve 3-acetamido-4-methylbenzoic acid
in concentrated H₂SO₄ at 0-5 °C

Prepare nitrating mixture
(HNO₃ + H₂SO₄)

Add nitrating mixture dropwise
to the reaction at 0-5 °C

Stir for 1-2 hours at 0-5 °C

Pour reaction mixture onto ice

Filter and wash with cold water

Recrystallize from ethanol

Dry the final product

End

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Acetamido-4-methyl-2-nitrobenzoic acid.
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Applications in Research and Development
3-Acetamido-4-methyl-2-nitrobenzoic acid is a versatile intermediate with multiple reactive

sites, making it a valuable starting material for the synthesis of more complex molecules.[1] Its

applications are primarily in the fields of medicinal chemistry and materials science.

Pharmaceutical Synthesis: This compound serves as a key building block for the synthesis of

various heterocyclic compounds, which are scaffolds for many biologically active molecules.

The presence of the carboxylic acid, acetamido, and nitro groups allows for a variety of

chemical transformations. For instance, the nitro group can be reduced to an amine, which

can then be used in cyclization reactions to form nitrogen-containing heterocycles. The

carboxylic acid can be converted to esters or amides, further diversifying the potential

derivatives.

Intermediate for Drug Candidates: While specific drug names containing this exact fragment

are not widely published in readily available literature, related nitrobenzoic acid derivatives

are known intermediates in the synthesis of pharmaceuticals, such as antihypertensive

drugs.[4] The structural motifs present in 3-Acetamido-4-methyl-2-nitrobenzoic acid are of

interest to medicinal chemists for designing novel therapeutic agents.

Materials Science: Nitroaromatic compounds can be used as precursors for dyes and

pigments. The functional groups on this molecule could be modified to create new

chromophores with specific properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: 3-Acetamido-4-
methyl-2-nitrobenzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112955#reaction-conditions-for-3-acetamido-4-
methyl-2-nitrobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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